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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the C-N
cross-coupling of arylboronic acids with amines. This transformation is a cornerstone of modern
organic synthesis, enabling the formation of arylamines, a critical motif in pharmaceuticals,
agrochemicals, and materials science. While the Buchwald-Hartwig amination traditionally
employs aryl halides, the use of arylboronic acids as the aryl source is primarily achieved
through the Chan-Lam coupling reaction. This document will focus on the Chan-Lam coupling
and also discuss palladium and nickel-catalyzed Buchwald-Hartwig-type aminations that utilize
boronic acid derivatives.

Introduction to C-N Coupling with Arylboronic Acids

The formation of a carbon-nitrogen bond between an aryl group and an amine is a pivotal
transformation in organic chemistry. Two prominent named reactions for this purpose are the
Buchwald-Hartwig amination and the Chan-Lam coupling.

o Buchwald-Hartwig Amination: This palladium-catalyzed reaction typically involves the
coupling of an amine with an aryl halide or triflate.[1][2] It is a powerful and versatile method
with a broad substrate scope.[1][3] While less common, variations of the Buchwald-Hartwig
reaction have been developed that utilize arylboronic esters as activators in nickel-catalyzed
systems.[4][5]
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e Chan-Lam Coupling (also known as Chan-Evans-Lam Coupling): This copper-catalyzed
reaction directly couples arylboronic acids with amines (and other N-H or O-H containing
compounds).[6][7] A key advantage of the Chan-Lam coupling is the use of air-stable and
readily available arylboronic acids as coupling partners under often milder reaction
conditions, sometimes even at room temperature and open to the air.[6][7][8]

This document will primarily detail the protocols and applications of the Chan-Lam coupling due
to its direct use of arylboronic acids. A section will also be dedicated to the emerging Buchwald-
Hartwig-type aminations involving boronic acid derivatives.

Chan-Lam Amination: A Detailed Overview

The Chan-Lam coupling provides an efficient and practical method for the synthesis of
secondary aryl amines and aryl ethers.[7] The reaction is typically catalyzed by copper(Il)
complexes, such as copper(ll) acetate.[6][9]

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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